3-methyl-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of new benzo [d] [1,2,3]triazol-1-yl-pyrazole-based dihydro- [1,2,4]triazolo [4,3- a ]pyrimidine derivatives were synthesized and well characterized . Another method for synthesizing a related compound, 3- (trifluoromethyl)-5,6,7,8-tetrahydro- [1,2,4]triazol [4,3-a] pyrazine hydrochloride, has been patented .Scientific Research Applications
- Compound 5 derived from this structure exhibits excellent insensitivity toward external stimuli (IS = 43 J) and a very good calculated detonation performance (Dv = 9408 m/s, P = 37.8 GPa). It rivals the current secondary-explosive benchmark, CL-20, making it a promising secondary explosive .
- Azo compound 10 demonstrates remarkable thermal stability (Td = 305°C) and superior detonation performance (Dv = 9200 m/s, P = 34.8 GPa) compared to existing heat-resistant explosives. It holds potential as a heat-resistant explosive .
- Compounds 14, 17, and 19 are highly sensitive but exhibit excellent calculated detonation performance. These azide-containing primary explosives could find applications in initiating detonations .
- Triazolo pyrazine derivatives containing the 4-oxo-pyridazinone moiety have been designed. Among them, compound 22i shows significant potential as an anticancer agent, with promising activity against A549, MCF-7, and HeLa cancer cell lines .
Energetic Materials
Anticancer Agents
Safety and Hazards
properties
IUPAC Name |
3-methyl-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4O/c1-9-13-14-11-12(17)16(8-7-15(9)11)10-5-3-2-4-6-10/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSIZNILZVDTHQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C2N1C=CN(C2=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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